Cas no 295344-96-6 (Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]-)
Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]-
- 3-(4-Methoxy-phenyl)-3-(toluene-4-sulfonylamino)-propionic acid
- 3-(4-methoxyphenyl)-3-[(4-methylphenyl)sulfonylamino]propanoic acid
- FT-0676750
- SR-01000579670
- CS-0335993
- Oprea1_279941
- 3-(4-Methoxyphenyl)-3-[(4-methylbenzene-1-sulfonyl)amino]propanoic acid
- CHEMBL1616049
- BRD-A14203044-001-01-7
- 3-(4-Methoxyphenyl)-3-(4-methylphenylsulfonamido)propanoic acid
- 295344-96-6
- SR-01000579670-1
- Oprea1_368865
- SB83314
- 3-(4-methoxyphenyl)-3-(4-methylbenzenesulfonamido)propanoic acid
- AKOS016040123
- 3-(4-Methoxyphenyl)-3-((4-methylphenyl)sulfonamido)propanoic acid
- DTXSID80385403
- 3-(4-Methoxyphenyl)-3-(4-methylphenylsulfonamido)propanoicacid
- AKOS000271057
-
- MDL: MFCD00385706
- Inchi: 1S/C17H19NO5S/c1-12-3-9-15(10-4-12)24(21,22)18-16(11-17(19)20)13-5-7-14(23-2)8-6-13/h3-10,16,18H,11H2,1-2H3,(H,19,20)
- InChI Key: PQGPQQVCVMNUQP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NC(CC(=O)O)C1C=CC(=CC=1)OC)(=O)=O
Computed Properties
- Exact Mass: 349.09800
- Monoisotopic Mass: 349.098
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Boiling Point: 549.8°Cat760mmHg
- Flash Point: 286.3°C
- PSA: 101.08000
- LogP: 3.96960
Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]- Customs Data
- HS CODE:2935009090
- Customs Data:
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110265-5g |
3-(4-Methoxyphenyl)-3-(4-methylphenylsulfonamido)propanoic acid |
295344-96-6 | 95% | 5g |
$952.56 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1406663-1g |
3-(4-Methoxyphenyl)-3-((4-methylphenyl)sulfonamido)propanoic acid |
295344-96-6 | 95+% | 1g |
¥2125.00 | 2024-08-03 | |
| Crysdot LLC | CD12087581-5g |
3-(4-Methoxyphenyl)-3-(4-methylphenylsulfonamido)propanoic acid |
295344-96-6 | 95+% | 5g |
$874 | 2024-07-24 |
Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]- Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]-
Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]- (CAS No. 295344-96-6): A Comprehensive Overview
Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]-, identified by its CAS number 295344-96-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by their intricate structural motifs, which make them valuable candidates for further exploration in drug discovery and molecular medicine.
The molecular structure of Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]- features a benzenepropanoic acid backbone, which is functionalized with a 4-methoxy group and an amine moiety linked to a sulfonyl group derived from 4-methylphenyl. This unique arrangement of functional groups imparts distinct chemical and biological properties, making it a promising scaffold for the development of novel therapeutic agents.
In recent years, there has been growing interest in the synthesis and characterization of such complex organic molecules due to their potential applications in various therapeutic areas. The presence of both hydrophilic and lipophilic regions in its structure suggests that it may exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are crucial for the design of effective drugs that can reach their target sites efficiently.
One of the most compelling aspects of Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]- is its potential as a building block for more complex drug molecules. Researchers have been exploring its utility in the synthesis of derivatives that target specific biological pathways. For instance, the sulfonylamine moiety is known to interact with biological targets such as enzymes and receptors, making it an attractive component for drug design.
The pharmaceutical industry has been particularly interested in compounds that can modulate enzyme activity or receptor binding. The structural features of Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]- suggest that it may have inhibitory effects on certain enzymes or enhance binding to specific receptors, thereby influencing cellular processes. This potential has led to its inclusion in several research projects aimed at developing new treatments for various diseases.
Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of such compounds. By systematically modifying different parts of the molecule, researchers can gain insights into how changes in structure affect biological activity. This approach has been instrumental in optimizing lead compounds into viable drug candidates. The synthesis and characterization of analogs of Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]- are ongoing areas of research, with the aim of identifying more potent and selective therapeutic agents.
The chemical synthesis of Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]- presents both challenges and opportunities. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have been particularly useful in constructing the desired framework.
In addition to its synthetic challenges, the biological evaluation of this compound is another critical aspect of its research. In vitro studies have been conducted to assess its interactions with various biological targets. These studies often involve enzyme assays, cell-based assays, and other biochemical techniques to determine the compound's efficacy and selectivity. Preliminary results suggest that Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]- may exhibit promising activity against certain targets, warranting further investigation.
The potential therapeutic applications of this compound are vast. It could be explored as a lead molecule for drugs targeting neurological disorders, inflammatory conditions, or even cancer. The versatility of its structure allows for modifications that can tailor its activity to specific disease indications. As research progresses, it is expected that more derivatives will be synthesized and evaluated for their therapeutic potential.
The role of computational chemistry in studying compounds like Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]- cannot be overstated. Molecular modeling techniques provide valuable insights into how these molecules interact with biological targets at the atomic level. By predicting binding affinities and understanding molecular interactions, researchers can guide experimental efforts more effectively. This interdisciplinary approach is becoming increasingly important in modern drug discovery.
The future directions for research on this compound are exciting and multifaceted. Further exploration into its synthetic pathways will continue to improve efficiency and scalability. Additionally, expanding the scope of biological evaluations will help identify new therapeutic applications or refine existing ones. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing the full potential of this molecule.
In conclusion, Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]-, CAS No.295344-96-6, represents a significant advancement in pharmaceutical chemistry with its complex structure and versatile functional groups. Its potential as a lead molecule for drug development underscores the importance of continued research into such compounds. As our understanding grows, so too does the promise that these molecules hold for improving human health through innovative therapeutics.
295344-96-6 (Benzenepropanoic acid,4-methoxy-b-[[(4-methylphenyl)sulfonyl]amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)